N-(2,6-dichlorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide

• IUPAC Name: N-(2,6-dichlorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C18H18Cl2FN3O/c19-13-4-3-5-14(20)18(13)22-17(25)12-23-8-10-24(11-9-23)16-7-2-1-6-15(16)21/h1-7H,8-12H2,(H,22,25)
• InChI Key: BSCXXHNOCWXGPC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)NC2=C(C=CC=C2Cl)Cl)C3=CC=CC=C3F
• Molecular Formula: C18H18Cl2FN3O
• Molecular Weight: 382.3 g/mol

Description

N-(2,6-dichlorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide is a synthetic organic compound that belongs to the class of piperazine derivatives. These compounds are known for their diverse pharmacological activities and are often studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,6-dichlorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide typically involves the following steps:

Formation of the Piperazine Ring: The piperazine ring can be synthesized through the reaction of ethylenediamine with a suitable dihalide.

Substitution Reactions:

Acetamide Formation: The final step involves the formation of the acetamide group through the reaction of the substituted piperazine with acetic anhydride or a similar reagent.

Industrial Production Methods

Industrial production methods for such compounds often involve large-scale batch or continuous flow processes, utilizing optimized reaction conditions to maximize yield and purity. Catalysts and solvents are chosen to enhance reaction rates and selectivity.

Chemical Reactions Analysis

Types of Reactions

N-(2,6-dichlorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenated precursors and nucleophiles or electrophiles under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory or anti-cancer properties.

Industry: Utilized in the development of new materials or as a precursor in chemical manufacturing.

Mechanism of Action

The mechanism of action of N-(2,6-dichlorophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may modulate the activity of these targets, leading to various biological effects. The exact pathways and targets would require detailed biochemical studies.

Comparison with Similar Compounds

Similar Compounds

• **N-(2,6-dichlorophenyl)-2